Manganese carbonate Manganese carbonate Manganese carbonate is a chemical compound of manganese that occurs naturally as the mineral rhodochrosite. It is widely used as an additive to plant fertilizers to cure manganese deficient crops, in health foods, in ceramics as a glaze colorant and flux, and in concrete stains. Manganese is a naturally occurring metal with the symbol Mn and the atomic number 25. It does not occur naturally in its pure form, but is found in many types of rocks in combination with other substances such as oxygen, sulfur, or chlorine. Manganese occurs naturally in most foods and small amounts are needed to stay healthy, as manganese ions act as cofactors for a number of enzymes. (L228, L229, L233)
Brand Name: Vulcanchem
CAS No.: 17375-37-0
VCID: VC21059842
InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);
SMILES: C(=O)([O-])[O-].[Mn+2]
Molecular Formula: CH2MnO3
Molecular Weight: 116.963 g/mol

Manganese carbonate

CAS No.: 17375-37-0

Cat. No.: VC21059842

Molecular Formula: CH2MnO3

Molecular Weight: 116.963 g/mol

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Manganese carbonate - 17375-37-0

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Description Manganese carbonate is a chemical compound of manganese that occurs naturally as the mineral rhodochrosite. It is widely used as an additive to plant fertilizers to cure manganese deficient crops, in health foods, in ceramics as a glaze colorant and flux, and in concrete stains. Manganese is a naturally occurring metal with the symbol Mn and the atomic number 25. It does not occur naturally in its pure form, but is found in many types of rocks in combination with other substances such as oxygen, sulfur, or chlorine. Manganese occurs naturally in most foods and small amounts are needed to stay healthy, as manganese ions act as cofactors for a number of enzymes. (L228, L229, L233)
CAS No. 17375-37-0
Molecular Formula CH2MnO3
Molecular Weight 116.963 g/mol
IUPAC Name carbonic acid;manganese
Standard InChI InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);
Standard InChI Key SDPBZSAJSUJVAT-UHFFFAOYSA-N
Impurities IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE.
SMILES C(=O)([O-])[O-].[Mn+2]
Canonical SMILES C(=O)(O)O.[Mn]
Colorform Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure
Rose-colored crystals, almost white when precipitated.
Pink solid trigonal
Melting Point Decomposes >200 °C

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